Cas no 81202-04-2 (L-Methionine-1-13C)

L-Methionine-1-13C is a stable isotope-labeled form of the essential amino acid L-methionine, where the carbon-1 position is enriched with the 13C isotope. This compound is widely used in metabolic research, tracer studies, and NMR spectroscopy due to its high isotopic purity and well-defined labeling pattern. Its applications include investigating methionine metabolism, protein synthesis dynamics, and sulfur-containing compound pathways in biological systems. The 13C label provides a non-radioactive, safe alternative for isotopic tracing, enabling precise detection and quantification in mass spectrometry and nuclear magnetic resonance analyses. The product is synthesized under controlled conditions to ensure consistency and reliability for research applications.

L-Methionine-1-13C structure

Product Name:L-Methionine-1-13C

CAS No:81202-04-2

MF:C₅H₁₁NO₂S

MW:150.203994989395

CID:708009

PubChem ID:15556490

Update Time:2025-06-07

L-Methionine-1-13C Chemical and Physical Properties

Names and Identifiers

- L-Methionine-1-13C
- L-(1-~13~C)Methionine
- DTXSID30574087
- 81202-04-2
- L-Methionine-1-13C, 99 atom % 13C
- CS-0376179
- MS-22847
- L-[13C]-methionine
- HY-N0326S4
- L-?Methionine-?1-?13C
- (2S)-2-amino-4-methylsulfanyl(113C)butanoic acid
- L-Methionine-13C; L-Methionine-1-13C; (2S)-2-Amino-4-methylsulfanylbutanoic-1-13C acid; (S)-2-Amino-4-(methylthio)butanoic-1-13C acid; S-Methyl-L-homocysteine-13C
- 5-(1,1-Dimethylheptyl)-2-[(1R,6R)-3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-yl]-1,3-benzenediol; CBD-DMH; HU 219; (-)-DMH-CBD
- Inchi： 1S/C5H11NO2S/c1-9-3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-/m0/s1/i5+1
- InChI Key： FFEARJCKVFRZRR-TXZHAAMZSA-N
- SMILES： S(C)CC[C@@H]([13C](=O)O)N

Computed Properties

Exact Mass: 150.05440460g/mol
Monoisotopic Mass: 150.05440460g/mol
Isotope Atom Count: 1
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 97
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 88.6Å²

Experimental Properties

Color/Form: Not determined
Melting Point: 273 °C (dec.)(lit.)
Solubility: Not determined

L-Methionine-1-13C Security Information

WGK Germany：3

L-Methionine-1-13C Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	490083-250MG	L-Methionine-1-13C	81202-04-2		250mg	¥4468.55	2023-12-05
TRC	M260563-10mg	L-Methionine-1-13C	81202-04-2		10mg	$ 63.00	2023-09-07
TRC	M260563-50mg	L-Methionine-1-13C	81202-04-2		50mg	$ 178.00	2023-09-07
TRC	M260563-100mg	L-Methionine-1-13C	81202-04-2		100mg	$ 282.00	2023-09-07
Key Organics Ltd	MS-22847-10mg	L-Methionine-1-13C	81202-04-2	>97%	10mg	£192.71	2025-02-09
1PlusChem	1P00G3BJ-5mg	L-METHIONINE-1-13C	81202-04-2	98%	5mg	$107.00	2024-04-21
1PlusChem	1P00G3BJ-10mg	L-METHIONINE-1-13C	81202-04-2	98%	10mg	$147.00	2024-04-21
1PlusChem	1P00G3BJ-25mg	L-METHIONINE-1-13C	81202-04-2	98%	25mg	$258.00	2024-04-21